Cas no 51920-48-0 (D-Gluconamide,N-docosyl-)

• Product name: D-Gluconamide,N-docosyl-
• CAS No: 51920-48-0
• MF: C₂₈H₅₇NO₆
• MW: 503.7553
• CID: 373324
• PubChem ID: 104013

D-Gluconamide,N-docosyl- Chemical and Physical Properties

Names and Identifiers

• D-Gluconamide,N-docosyl-
• N-docosyl-D-gluconamide
• (2R,3S,4R,5R)-N-docosyl-2,3,4,5,6-pentahydroxyhexanamide (non-preferred name)
• SCHEMBL3624846
• 51920-48-0
• EINECS 257-516-6
• NS00056495
• DTXSID901313899

• Inchi： InChI=1S/C28H57NO6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-29-28(35)27(34)26(33)25(32)24(31)23-30/h24-27,30-34H,2-23H2,1H3,(H,29,35)/t24-,25-,26+,27-/m1/s1
• InChI Key： DIYMKGLGMAHQBL-JVYGEBFASA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCNC(=O)C(C(C(C(CO)O)O)O)O

Computed Properties

• Exact Mass: 503.419
• Monoisotopic Mass: 503.419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 26
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 721.8°Cat760mmHg
• Flash Point: 390.3°C
• Refractive Index: 1.5